Cas no 1259298-01-5 (5-(4-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1259298-01-5
• MF: C₁₅H₁₆N₂O₅
• MW: 304.297944068909
• CID: 4691653
• PubChem ID: 117489526
• Update Time: 2023-11-24

5-(4-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-((tert-Butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylic acid
• 5-(4-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C15H16N2O5/c1-15(2,3)21-14(20)16-10-6-4-9(5-7-10)12-8-11(13(18)19)17-22-12/h4-8H,1-3H3,(H,16,20)(H,18,19)
• InChI Key： JQZDYOJZRRPROQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2=CC(C(=O)O)=NO2)=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• XLogP3: 2.5
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters